Cas no 2138122-24-2 (tert-butyl 3-2-(cyclopentyloxy)ethoxy-4-iodopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-2-(cyclopentyloxy)ethoxy-4-iodopyrrolidine-1-carboxylate
• CAS No: 2138122-24-2
• MF: C₁₆H₂₈INO₄
• MW: 425.302297592163
• CID: 5856395
• PubChem ID: 165486747
• Update Time: 2025-06-07

tert-butyl 3-2-(cyclopentyloxy)ethoxy-4-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-2-(cyclopentyloxy)ethoxy-4-iodopyrrolidine-1-carboxylate
• 2138122-24-2
• tert-butyl 3-[2-(cyclopentyloxy)ethoxy]-4-iodopyrrolidine-1-carboxylate
• EN300-1137260

• Inchi： 1S/C16H28INO4/c1-16(2,3)22-15(19)18-10-13(17)14(11-18)21-9-8-20-12-6-4-5-7-12/h12-14H,4-11H2,1-3H3
• InChI Key： WUHHIQCQHDNBIZ-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OCCOC1CCCC1

Computed Properties

• Exact Mass: 425.10631g/mol
• Monoisotopic Mass: 425.10631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-2-(cyclopentyloxy)ethoxy-4-iodopyrrolidine-1-carboxylate

Research Brief on tert-butyl 3-2-(cyclopentyloxy)ethoxy-4-iodopyrrolidine-1-carboxylate (CAS: 2138122-24-2)

The compound tert-butyl 3-2-(cyclopentyloxy)ethoxy-4-iodopyrrolidine-1-carboxylate (CAS: 2138122-24-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and functionalized with cyclopentyloxyethoxy and iodine substituents, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and inflammatory diseases.

One of the key areas of research involving this compound is its role as a building block in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of selective kinase inhibitors, which are critical for modulating signaling pathways implicated in cancer and autoimmune diseases. The iodine moiety at the 4-position of the pyrrolidine ring allows for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

In addition to its synthetic applications, tert-butyl 3-2-(cyclopentyloxy)ethoxy-4-iodopyrrolidine-1-carboxylate has been investigated for its pharmacokinetic properties. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters evaluated the compound's metabolic stability and membrane permeability, revealing favorable characteristics for central nervous system (CNS) drug delivery. The cyclopentyloxyethoxy side chain was found to enhance lipophilicity, thereby improving blood-brain barrier penetration, a critical factor for CNS-targeted therapies.

Further advancements in the field have explored the compound's potential as a precursor for radiopharmaceuticals. The iodine-125 labeled derivative of this molecule has been utilized in positron emission tomography (PET) imaging studies to track the distribution of drug candidates in vivo. This application underscores the compound's versatility in both therapeutic and diagnostic domains, bridging the gap between chemical synthesis and clinical translation.

Despite these promising developments, challenges remain in optimizing the synthetic routes for large-scale production of tert-butyl 3-2-(cyclopentyloxy)ethoxy-4-iodopyrrolidine-1-carboxylate. Recent efforts have focused on streamlining the synthesis to reduce costs and improve yield, as reported in a 2024 Organic Process Research & Development article. These improvements are expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, tert-butyl 3-2-(cyclopentyloxy)ethoxy-4-iodopyrrolidine-1-carboxylate (CAS: 2138122-24-2) represents a valuable tool in modern drug discovery. Its multifaceted applications—from kinase inhibitor development to CNS drug delivery and radiopharmaceutical imaging—highlight its significance in advancing chemical biology and pharmaceutical sciences. Ongoing research aims to further elucidate its potential and address existing limitations, paving the way for innovative therapeutic strategies.